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Compound Focus: Nitrocyclopentane

CAS No.: 2562-38-1

Cat. No.: S1896577

Chemical Identity and Basic Properties

Nitrocyclopentane nitronate is an anionic form (nitronate) derived from nitrocyclopentane. The table

below summarizes its key identifiers.

Property Description

Chemical Name Nitrocyclopentane nitronate [1]

Molecular Formula CsHgNO,™ [1]

PubChem CID 197165 [1]

Parent Compound Nitrocyclopentane (CAS 2562-38-1) [2] [3] [4]

The parent compound, nitrocyclopentane, is a liquid with the following characteristics [2] [3] [4]:

Molecular Weight: 115.13 g/mol
Boiling Point: 180 °C

Density: 1.086 g/mL at 25 °C
Flash Point: 67 °C

Reported Biological Activity
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Available data on biological effects is very limited and comes from studies on the parent nitrocyclopentane:

e Mutagenicity: The nitronate form of nitrocyclopentane was found to be mutagenic in Salmonella
strains TA100 and TA102 [2] [4].
¢ DNA Repair: Nitrocyclopentane was examined for its ability to induce DNA repair in rat hepatocytes

[2] [4].

The search results do not provide further details on experimental protocols, quantitative data, or specific

signaling pathways related to this activity.

Signaling Pathway Context

While the specific signaling pathways for nitroecyclopentane nitronate are not described in the search
results, the diagram below illustrates a generic signal transduction pathway for context. This is a common

framework through which extracellular signals trigger intracellular responses [5].

Extracellular Signal
(Ligand)
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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